Cas no 61715-70-6 (Propanoic acid, 2-nitro-3-oxo-, ethyl ester)

• Product Name: Propanoic acid, 2-nitro-3-oxo-, ethyl ester
• CAS No: 61715-70-6
• MF: C₅H₇NO₅
• MW: 161.112781763077
• CID: 468745
• PubChem ID: 71392973
• Update Time: 2025-04-19

Propanoic acid, 2-nitro-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-nitro-3-oxo-, ethyl ester
• ethyl 2-nitro-3-oxopropanoate
• 61715-70-6
• DTXSID60814761
• SCHEMBL13900942

• Inchi： 1S/C5H7NO5/c1-2-11-5(8)4(3-7)6(9)10/h3-4H,2H2,1H3
• InChI Key： OBBODXLBURRPFS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 161.03241
• Monoisotopic Mass: 161.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• PSA: 86.51